Cas no 1190758-29-2 (ethyl 1-3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoylpiperidine-3-carboxylate)
ethyl 1-3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoylpiperidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 1-3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoylpiperidine-3-carboxylate
- ethyl 1-(3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepin-3-yl)propanoyl)piperidine-3-carboxylate
- ethyl 1-[3-(2-hydroxy-5-oxo-4,5-dihydro-3H-1,4-benzodiazepin-3-yl)propanoyl]piperidine-3-carboxylate
- VU0648941-1
- ethyl 1-[3-(2,5-dioxo-3,4-dihydro-1H-1,4-benzodiazepin-3-yl)propanoyl]piperidine-3-carboxylate
- AKOS024515763
- F5610-0147
- 1190758-29-2
- ethyl 1-[3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoyl]piperidine-3-carboxylate
- AKOS005584843
-
- Inchi: 1S/C20H25N3O5/c1-2-28-20(27)13-6-5-11-23(12-13)17(24)10-9-16-19(26)21-15-8-4-3-7-14(15)18(25)22-16/h3-4,7-8,13,16H,2,5-6,9-12H2,1H3,(H,21,26)(H,22,25)
- InChI Key: HAEOFHHLRUWDET-UHFFFAOYSA-N
- SMILES: O(CC)C(C1CN(C(CCC2C(NC3C=CC=CC=3C(N2)=O)=O)=O)CCC1)=O
Computed Properties
- Exact Mass: 387.17942091g/mol
- Monoisotopic Mass: 387.17942091g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 623
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 105Ų
ethyl 1-3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoylpiperidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5610-0147-2μmol |
ethyl 1-[3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoyl]piperidine-3-carboxylate |
1190758-29-2 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5610-0147-5μmol |
ethyl 1-[3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoyl]piperidine-3-carboxylate |
1190758-29-2 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5610-0147-10μmol |
ethyl 1-[3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoyl]piperidine-3-carboxylate |
1190758-29-2 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5610-0147-20μmol |
ethyl 1-[3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoyl]piperidine-3-carboxylate |
1190758-29-2 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5610-0147-1mg |
ethyl 1-[3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoyl]piperidine-3-carboxylate |
1190758-29-2 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5610-0147-2mg |
ethyl 1-[3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoyl]piperidine-3-carboxylate |
1190758-29-2 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5610-0147-3mg |
ethyl 1-[3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoyl]piperidine-3-carboxylate |
1190758-29-2 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5610-0147-4mg |
ethyl 1-[3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoyl]piperidine-3-carboxylate |
1190758-29-2 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5610-0147-5mg |
ethyl 1-[3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoyl]piperidine-3-carboxylate |
1190758-29-2 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5610-0147-10mg |
ethyl 1-[3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoyl]piperidine-3-carboxylate |
1190758-29-2 | 10mg |
$79.0 | 2023-09-09 |
ethyl 1-3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoylpiperidine-3-carboxylate Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on ethyl 1-3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoylpiperidine-3-carboxylate
Ethyl 1-3-(2,5-Dioxo-2,3,4,5-Tetrahydro-1H-1,4-Benzodiazepin-3-yl)PropanoylPiperidine-3-Carboxylate: A Comprehensive Overview
Ethyl 1-3-(2,5-Dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoylpiperidine-3-carboxylate is a complex organic compound with the CAS number 1190758-29-2. This compound belongs to the class of benzodiazepines, which are well-known for their pharmacological activities. The structure of this compound is characterized by a benzodiazepine ring system fused with a piperidine moiety and an ethyl ester group. The presence of the 2,5-dioxo group within the benzodiazepine ring suggests potential involvement in hydrogen bonding and other non-covalent interactions, which could influence its pharmacokinetic properties.
The synthesis of this compound involves a multi-step process that typically includes the formation of the benzodiazepine core followed by the introduction of the piperidine and ethyl ester groups. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for constructing such complex molecules. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction times and improve yields in the formation of similar benzodiazepine derivatives.
Pharmacologically, ethyl 1-3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoylpiperidine-3-carboxylate exhibits interesting bioactivity. Studies have shown that this compound may possess anxiolytic and sedative properties due to its interaction with GABA-A receptors. However, its exact mechanism of action requires further investigation to fully understand its potential therapeutic applications.
Recent research has also explored the potential of this compound as a lead molecule for drug development. By modifying the substituents on the benzodiazepine and piperidine rings, scientists aim to enhance its selectivity and reduce off-target effects. For example, substituting the ethyl ester group with other ester or amide functionalities has been shown to alter the compound's solubility and absorption profiles.
In terms of applications, ethyl 1-3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoylpiperidine-3-carboxylate is primarily used in academic research settings to study the structure-activity relationships within benzodiazepine derivatives. Its role as a tool compound has been instrumental in advancing our understanding of GABAergic signaling pathways.
Looking ahead, further studies are needed to evaluate the safety profile and efficacy of this compound in preclinical models. Collaborative efforts between chemists and pharmacologists will be crucial in unlocking its full potential as a therapeutic agent. Additionally, exploring its interactions with other neurotransmitter systems could provide new insights into its multifaceted pharmacology.
In conclusion, ethyl 1-3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,benzodiazepin -3 - yl) propanoyl piperidine - 3 - carboxy late represents an intriguing molecule with promising pharmacological properties. As research continues to unravel its mechanisms and applications
1190758-29-2 (ethyl 1-3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)propanoylpiperidine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)